6-iodo-3-methyl-2-[2-(2-methyl-1H-indol-3-yl)vinyl]-4(3H)-quinazolinone

• IUPAC Name: 6-iodo-3-methyl-2-[(E)-2-(2-methyl-1H-indol-3-yl)ethenyl]quinazolin-4-one
• InChI: InChI=1S/C20H16IN3O/c1-12-14(15-5-3-4-6-17(15)22-12)8-10-19-23-18-9-7-13(21)11-16(18)20(25)24(19)2/h3-11,22H,1-2H3/b10-8+
• InChI Key: HFEVXMSLGWEKPW-CSKARUKUSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C=CC3=NC4=C(C=C(C=C4)I)C(=O)N3C
• Isomeric SMILES: CC1=C(C2=CC=CC=C2N1)/C=C/C3=NC4=C(C=C(C=C4)I)C(=O)N3C
• Molecular Formula: C20H16IN3O
• Molecular Weight: 441.3 g/mol

Description

Indoles are some of the most versatile and common nitrogen-based heterocyclic scaffolds and are frequently used in the synthesis of various organic compounds. They are important types of molecules and natural products and play a main role in cell biology. Quinazolinones, on the other hand, are a type of heterocyclic compound that contain a quinazoline core, which is a bicyclic compound containing two nitrogen atoms in a six-membered ring fused to a benzene ring.

Synthesis Analysis

Indoles are frequently used in multicomponent reactions for the synthesis of various heterocyclic compounds. The last decade, in particular, has witnessed considerable activity towards the synthesis of indole derivatives due to the possibilities for the design of polycyclic structures by the incorporation of multiple fused heterocyclic scaffolds.

Molecular Structure Analysis

Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan. They are also present in several drugs, such as indomethacin and the notorious LSD, and several plants such as strychnine.

Chemical Reactions Analysis

Indoles are some of the most versatile and common nitrogen-based heterocyclic scaffolds and are frequently used in the synthesis of various organic compounds. They are important types of molecules and natural products and play a main role in cell biology.

Future Directions

The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years. Therefore, the future research directions might involve the exploration of the biological activities of “6-iodo-3-methyl-2-[2-(2-methyl-1H-indol-3-yl)vinyl]-4(3H)-quinazolinone” and its potential applications in medicine.